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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

This guide provides critical, step-by-step procedures for the safe handling, storage, and
disposal of 2-Ethylstyrene in a laboratory setting. Adherence to these protocols is essential for
ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)

When handling 2-Ethylstyrene, a comprehensive PPE strategy is mandatory to prevent
exposure through inhalation, skin contact, and eye contact.[1] The following table summarizes
the required PPE.
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Protection Type

Specific Recommendations

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor cartridge.[1]

2-Ethylstyrene is harmful if
inhaled and may cause

respiratory irritation.[2]

Eye and Face Protection

Chemical safety goggles and a
face shield.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Silver
Shield®/4H®). Consult
manufacturer's data for

compatibility.

Prevents skin irritation and

absorption.

Body Protection

Lab coat, chemical-resistant

apron, and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Operational Plan for Handling 2-Ethylstyrene

A systematic approach to handling 2-Ethylstyrene from receipt to use is crucial for minimizing

risks.

1. Receiving and Inspection:

2. Storage:

ignition sources.[1]

Verify that the container is properly labeled.

Keep the container tightly closed.[1]

Upon receipt, inspect the container for any signs of damage or leaks.

Transport the chemical in a secondary container to the designated storage area.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
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Store separately from oxidizing agents.[1]

The recommended storage temperature is 2-8°C.

. Handling and Use:

All work with 2-Ethylstyrene must be conducted in a certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Avoid breathing vapors and contact with skin and eyes.

Wash hands thoroughly after handling.

Disposal Plan for 2-Ethylstyrene Waste

Proper disposal of 2-Ethylstyrene and contaminated materials is critical to prevent

e

w

nvironmental contamination and ensure regulatory compliance.

. Waste Segregation and Collection:

Collect all 2-Ethylstyrene waste, including unused product and contaminated materials
(e.q., gloves, absorbent pads), in a designated, properly labeled, and sealed hazardous
waste container.

The container must be compatible with 2-Ethylstyrene.

. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the specific contents ("2-
Ethylstyrene waste").

Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

. Disposal Procedure:
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» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

e Do not dispose of 2-Ethylstyrene down the drain or in regular trash.

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Quantitative Data Summary

The following table provides key quantitative data for 2-Ethylstyrene for quick reference.

Property Value Source
Molecular Formula CioH12 [3]
Molecular Weight 132.20 g/mol [3]
Boiling Point 187 °C [4]
Melting Point -76 °C [4]
Flash Point 57.1°C [5]
Density 0.912 g/mL [4]
OSHA PEL (Styrene) 100 ppm (8-hour TWA) [6]
NIOSH REL (Styrene) 50 ppm (10-hour TWA) [6]
ACGIH TLV (Styrene) 20 ppm (8-hour TWA) [6]

Note: Specific occupational exposure limits for 2-Ethylstyrene are not readily available. The
limits for Styrene are provided as a conservative reference.

Emergency Workflow: 2-Ethylstyrene Spill

The following diagram outlines the immediate steps to take in the event of a 2-Ethylstyrene
spill.
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Workflow for 2-Ethylstyrene Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others
Remove All Ignition Sources

Assess Spill Size & Risk
(Minor vs. Major)

Trained Personnel Only

Major Spill:
Contact EHS & Evacuate Lab

Click to download full resolution via product page

Workflow for 2-Ethylstyrene Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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